N-[5-[[2-chloro-5-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]-2-pyrimidin-2-ylsulfanylacetamide

• IUPAC Name: N-[5-[[2-chloro-5-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C17H12ClF3N4OS2/c18-13-3-2-11(17(19,20)21)6-10(13)7-12-8-24-16(28-12)25-14(26)9-27-15-22-4-1-5-23-15/h1-6,8H,7,9H2,(H,24,25,26)
• InChI Key: PZWVPKGPQMRDRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NC2=NC=C(S2)CC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C17H12ClF3N4OS2
• Molecular Weight: 444.9 g/mol

Description

This compound is a new pyrimidinedione herbicide registered for the preplant burndown and preemergence use in various agronomic crops.

Synthesis Analysis

The synthesis of this compound involves the use of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Cytotoxic Activity : Novel azetidine-2-one derivatives of 1H-benzimidazole, synthesized through a series of chemical reactions, have shown good antibacterial activity and significant cytotoxic activity in vitro. This indicates the compound's potential utility in developing new antimicrobial agents (Noolvi et al., 2014).

• Anti-inflammatory and Antinociceptive Properties : The synthesis of thiazolo[3,2-a]pyrimidine derivatives and their evaluation have revealed moderate anti-inflammatory activity and significant antinociceptive effects, suggesting the compound's application in creating new anti-inflammatory and pain relief medications (Tozkoparan et al., 1999; Selvam et al., 2012).

• Synthesis of Heterocyclic Compounds with Antimicrobial Activity : The preparation of new series of compounds incorporating the chemical structure has led to the discovery of novel agents with potent antibacterial and antifungal properties, highlighting its application in addressing various microbial infections (Kerru et al., 2019).

• Antitumor Evaluation : Research into pyrazolo[3,4-d]pyrimidine derivatives has shown that incorporating this compound into the synthesis process can yield derivatives with mild to moderate antitumor activity against specific cancer cell lines, such as the human breast adenocarcinoma cell line MCF7, thus contributing to cancer research and therapy development (El-Morsy et al., 2017).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. In the crop protection industry, more than 50% of the pesticides launched in the last two decades have been fluorinated. It is expected that many novel applications of TFMP will be discovered in the future.